(3-Ethoxythiolan-3-yl)methanamine
Overview
Description
Scientific Research Applications
Synthesis and Characterization
A novel 1,3-Dithiolane compound was synthesized, showcasing the methodology for creating compounds with complex structures, which could be relevant for the synthesis of "(3-Ethoxythiolan-3-yl)methanamine" derivatives for various applications (Zhai Zhi-we, 2014).
Anticonvulsant Agents
Research on novel Schiff bases of 3-aminomethyl pyridine, synthesized through condensation reactions, revealed potential anticonvulsant activities. This indicates that structurally related compounds, like "(3-Ethoxythiolan-3-yl)methanamine," could be explored for neurological applications (S. Pandey & R. Srivastava, 2011).
Antimicrobial Activities
A series of quinoline derivatives carrying 1,2,3-triazole moiety demonstrated moderate to very good antibacterial and antifungal activities. This suggests the potential for "(3-Ethoxythiolan-3-yl)methanamine" and its derivatives in antimicrobial research (K D Thomas et al., 2010).
Photocytotoxicity for Cancer Treatment
Iron(III) complexes with certain ligands showed unprecedented photocytotoxicity in red light to various cell lines through apoptosis, indicating a route for cancer treatment research (Uttara Basu et al., 2014).
Receptor Binding Studies
Synthesis and molecular modeling studies of 9-aminomethyl-9,10-dihydroanthracene (AMDA) analogs provided insights into steric tolerance in receptor binding sites, which could inform research on similar compounds for neurological or pharmacological applications (Jitesh R Shah et al., 2010).
Safety and Hazards
properties
IUPAC Name |
(3-ethoxythiolan-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NOS/c1-2-9-7(5-8)3-4-10-6-7/h2-6,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJGQLRFETDCLQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CCSC1)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Ethoxythiolan-3-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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